Cas no 515876-61-6 (Benzenesulfonamide, 4-nitro-N-[(1R)-1-phenylethyl]-)

• Product Name: Benzenesulfonamide, 4-nitro-N-[(1R)-1-phenylethyl]-
• CAS No: 515876-61-6
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 1576458
• Update Time: 2024-08-24

Benzenesulfonamide, 4-nitro-N-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-nitro-N-[(1R)-1-phenylethyl]-
• 4-nitro-N-[(1R)-1-phenylethyl]benzenesulfonamide

• Inchi： 1S/C14H14N2O4S/c1-11(12-5-3-2-4-6-12)15-21(19,20)14-9-7-13(8-10-14)16(17)18/h2-11,15H,1H3/t11-/m1/s1
• InChI Key： ZEFQIKQUXGNXPA-LLVKDONJSA-N
• SMILES： C1(S(N[C@@H](C2=CC=CC=C2)C)(=O)=O)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 306.06752

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 481.2±55.0 °C(Predicted)
• PSA: 89.31
• pka: 9.88±0.50(Predicted)